N-Allylcyclopentylamine
Overview
Description
N-Allylcyclopentylamine is a compound that falls within the class of allylamines, which are known for their biological activity and presence in various natural products and drugs. The allylamine skeleton is significant due to its pharmacological properties. Although the provided papers do not directly discuss N-Allylcyclopentylamine, they do provide insights into the chemistry of related allylamine compounds and their synthesis, molecular structures, chemical reactions, and physical and chemical properties.
Synthesis Analysis
The synthesis of allylamine derivatives is a topic of interest in several studies. For instance, the intramolecular oxyacetoxylation of N-allylamides has been used to synthesize oxazolines and oxazines, showcasing a method to create cyclic structures from allylamine precursors . Another study describes the synthesis of N,N,O-trisubstituted hydroxylamines, which can be derived from secondary amines, indicating the versatility of allylamine derivatives in synthetic chemistry . Additionally, the synthesis of N-allyl amides through an amide-aldehyde-alkene condensation reaction has been reported, highlighting a general protocol for N-allylation of electron-poor N-heterocyclic amides and sulfonamide .
Molecular Structure Analysis
The molecular structure of allylamine derivatives can be complex and is influenced by factors such as metalation and the presence of Lewis donors. For example, metalation of chiral amines can lead to the formation of complexes with different anionic forms, which depend on the metal, Lewis donor, and thermal history of the complex . Structural studies using NMR spectroscopy have provided insights into the solution structure of N-lithio-N-(trialkylsilyl)allylamines, revealing the presence of different aggregates in solution .
Chemical Reactions Analysis
Allylamine derivatives participate in a variety of chemical reactions. Cyclopolymerization studies have shown that allylamine compounds with functional groups of low homopolymerizability can yield high molecular weight polymers with a high degree of cyclization . The reductive cyclopropanation of α-(N-allylamino)-substituted N,N-dialkylcarboxamides and carbonitriles has been used to synthesize azabicyclo compounds, demonstrating the reactivity of allylamine derivatives in forming bicyclic structures . Furthermore, the catalytic effects of poly(allylamine) containing covalently bound cyclodextrin in the hydrolysis of phenyl esters have been explored, indicating the potential for allylamine derivatives to act as catalysts .
Physical and Chemical Properties Analysis
The physical and chemical properties of allylamine derivatives are influenced by their molecular structure and the nature of their substituents. The cyclopolymerization of N-Allyl-N-methyl(2-substituted allyl)amines has been studied to determine the preferred site of radical addition and the direction of cyclization, which are affected by steric and conjugative interactions . A practical synthesis of allylic amines using a titanium-catalyzed process has been described, which converts enyne substrates to iminocyclopentenes and subsequently to allylic silylamines or allylic amides .
Scientific Research Applications
N-Allylcyclopentylamine is an organic compound and is often used as an intermediate in organic synthesis . It can be used to synthesize other compounds, such as pharmaceutical raw materials, surfactants, and dyes . In addition, it can also be used in the synthesis of polymers and the preparation of catalysts .
The specific preparation method may be to react allyl chloride with cyclopentylamine in the presence of a base to obtain the target product . The safety of the N-Allylcyclopentylamine has not been fully evaluated, so appropriate protective measures need to be taken when using it .
N-Allylcyclopentylamine is an organic compound that serves as a building block in various chemical reactions . Here are a couple of applications:
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Organic Synthesis
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Preparation of N,N-cyclopentylallylurea
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Catalysis
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N-Alkylation of Amines
- N-Allylcyclopentylamine can be used in a cobalt-catalyzed N-alkylation of amines with alcohols .
- This process involves a “borrowing hydrogen” methodology to prepare different kinds of amines . The optimal catalyst for this transformation is prepared by pyrolysis of a specific templated material, which is generated in situ by mixing cobalt salts, nitrogen ligands and colloidal silica, and subsequent removal of silica .
Safety And Hazards
N-Allylcyclopentylamine is classified as a flammable liquid (Category 3), and it can cause skin irritation (Category 2) and serious eye irritation (Category 2A). It may also cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) .
Relevant Papers
One relevant paper discusses the Pd-catalyzed and thermal aza-Claisen-carbocyclizations of N-allyl ynamides to prepare a variety of α,β-unsaturated cyclopentenimines . The nature of the ynamide electron-withdrawing group and β-substituent plays critical roles in the success of this process .
properties
IUPAC Name |
N-prop-2-enylcyclopentanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c1-2-7-9-8-5-3-4-6-8/h2,8-9H,1,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSIKBGUCQWRIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60407930 | |
Record name | N-Allylcyclopentylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Allylcyclopentylamine | |
CAS RN |
55611-39-7 | |
Record name | N-Allylcyclopentylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Allylcyclopentylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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